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Compound of Interest

Compound Name: Colletotrichalactones A

Cat. No.: B15572504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Colletotrichalactone A, a novel polyketide with a unique 5/6/10-fused tricyclic ring system. The

compound was first isolated from the endophytic fungus Colletotrichum sp. JS-0361, found in

the leaves of Morus alba. This document is intended to serve as a core resource for

researchers engaged in natural product chemistry, medicinal chemistry, and drug development

by presenting detailed spectroscopic data, experimental protocols, and a logical workflow for its

characterization.

Core Spectroscopic Data
The structural elucidation of Colletotrichalactone A was accomplished through extensive

spectroscopic analysis, primarily utilizing Nuclear Magnetic Resonance (NMR) and High-

Resolution Mass Spectrometry (HRESIMS).

Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to

determine the molecular formula of Colletotrichalactone A.
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Table 1: HRESIMS Data for Colletotrichalactone A

Ion Calculated m/z Found m/z Molecular Formula

[M+Na]⁺ 379.1152 379.1150 C₂₀H₂₀O₆Na

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded in CDCl₃ at 600 MHz and 150 MHz, respectively.

The chemical shifts (δ) are reported in parts per million (ppm) and referenced to the solvent

signals.

Table 2: ¹H NMR Data for Colletotrichalactone A (600 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

2 5.98 d 11.4

3 2.58 m

4 5.30 dd 10.2, 2.4

5 2.41 m

5-CH₃ 1.12 d 6.6

7 4.98 d 9.0

8 2.29 m

9 1.65, 1.52 m, m

10 2.18, 2.05 m, m

12 5.89 d 11.4

13 7.26 dd 11.4, 9.0

14 6.45 dd 15.0, 11.4

15 6.24 dd 15.0, 9.6

16 9.54 d 7.8

17-CH₃ 1.83 s

Table 3: ¹³C NMR Data for Colletotrichalactone A (150 MHz, CDCl₃)
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Position δC (ppm) Type

1 165.2 C

2 120.9 CH

3 45.1 CH

4 75.1 CH

5 38.7 CH

5-CH₃ 21.1 CH₃

6 134.5 C

7 80.8 CH

8 40.1 CH

9 25.9 CH₂

10 36.4 CH₂

11 130.7 C

12 118.1 CH

13 145.3 CH

14 130.1 CH

15 139.8 CH

16 193.5 CH

17 158.3 C

17-CH₃ 12.3 CH₃

18 191.2 C

Experimental Protocols
Isolation and Purification of Colletotrichalactone A

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The producing fungal strain, Colletotrichum sp. JS-0361, was cultured in a solid rice medium

for four weeks at 25°C. The fermented rice culture was then extracted with ethyl acetate

(EtOAc). The resulting crude extract was subjected to a series of chromatographic separations

to yield pure Colletotrichalactone A.

The experimental workflow for the isolation of Colletotrichalactone A is depicted in the diagram

below.
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Isolation Workflow for Colletotrichalactone A

Fungal Culture and Extraction

Chromatographic Purification

Solid Rice Culture of Colletotrichum sp. JS-0361

Ethyl Acetate (EtOAc) Extraction

Crude EtOAc Extract

VLC on Silica Gel

MPLC (C18)

Preparative HPLC (ODS)

Colletotrichalactone A

Click to download full resolution via product page

Caption: Isolation Workflow for Colletotrichalactone A.
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Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra, along with 2D NMR experiments (COSY,

HSQC, HMBC), were acquired on a Bruker Avance 600 MHz spectrometer. Samples were

dissolved in CDCl₃, and chemical shifts were referenced to the residual solvent signals (δH

7.26 and δC 77.16).

Mass Spectrometry: High-resolution ESI mass spectra were obtained on a JEOL JMS-700

mass spectrometer.

Biological Activity and Potential Signaling Pathways
Colletotrichalactone A has demonstrated cytotoxic activity against the human breast cancer cell

line MCF-7. While the precise signaling pathway has not been fully elucidated, its cytotoxic

nature suggests potential interference with key cellular processes essential for cancer cell

proliferation and survival.

Given the common mechanisms of cytotoxicity, a hypothetical signaling pathway diagram

illustrating potential targets is presented below. This diagram is for illustrative purposes and

requires experimental validation.

Hypothetical Cytotoxicity Pathway of Colletotrichalactone A
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Caption: Hypothetical Cytotoxicity Pathway of Colletotrichalactone A.

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Colletotrichalactone A]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572504/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-colletotrichalactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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